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Compound of Interest

Compound Name:

N-Boc-4-(4-

Toluenesulfonyloxymethyl)piperidi

ne

Cat. No.: B067729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-Boc-4-(4-
toluenesulfonyloxymethyl)piperidine, a key building block in modern medicinal chemistry.

This document details its chemical and physical properties, synthesis, and significant

applications in the development of therapeutic agents.

Core Compound Properties
N-Boc-4-(4-toluenesulfonyloxymethyl)piperidine is a piperidine derivative featuring a tert-

butoxycarbonyl (Boc) protecting group on the nitrogen atom and a tosyloxymethyl group at the

4-position. This bifunctional nature makes it a versatile intermediate in organic synthesis. The

Boc group provides a stable yet easily removable protection for the piperidine nitrogen,

allowing for selective reactions at other sites. The tosylate group serves as an excellent leaving

group, facilitating nucleophilic substitution reactions to introduce the piperidine scaffold into

larger, more complex molecules.

Table 1: Chemical and Physical Properties
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Property Value Reference(s)

CAS Number 166815-96-9 [1][2]

Molecular Formula C₁₈H₂₇NO₅S [1][2]

Molecular Weight 369.48 g/mol [1][2]

Appearance
White to pale yellow crystalline

powder
[3]

Melting Point 74-76 °C [4]

Boiling Point
487.8 °C at 760 mmHg

(Predicted)
[4]

Density 1.174 g/cm³ (Predicted) [4]

Solubility Soluble in methanol [3]
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Spectroscopic Data
While a comprehensive set of spectral data from a single, verified source is not readily

available in the public domain, the following ¹H NMR data has been reported:

Table 2: ¹H NMR Spectral Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lgcstandards.com/CA/en/p/TRC-B809553
https://www.bldpharm.com/products/166815-96-9.html
https://www.lgcstandards.com/CA/en/p/TRC-B809553
https://www.bldpharm.com/products/166815-96-9.html
https://www.lgcstandards.com/CA/en/p/TRC-B809553
https://www.bldpharm.com/products/166815-96-9.html
https://www.researchgate.net/publication/229223865_A_Convenient_Method_for_Synthesis_of_Optically_Active_Methylphenidate_from_N-Methoxycarbonylpiperidine_by_Utilizing_Electrochemical_Oxidation_and_Evans_Aldol-type_Reaction
https://precision.fda.gov/ginas/app/ui/substances/344e6efc-4d22-42c0-9224-efdc9af1b8f1
https://precision.fda.gov/ginas/app/ui/substances/344e6efc-4d22-42c0-9224-efdc9af1b8f1
https://precision.fda.gov/ginas/app/ui/substances/344e6efc-4d22-42c0-9224-efdc9af1b8f1
https://www.researchgate.net/publication/229223865_A_Convenient_Method_for_Synthesis_of_Optically_Active_Methylphenidate_from_N-Methoxycarbonylpiperidine_by_Utilizing_Electrochemical_Oxidation_and_Evans_Aldol-type_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(ppm)

Multiplicity Integration Assignment Reference

7.77 (d, J=8.3

Hz)
Doublet 2H Ar-H [5]

7.35 (d, J=8.0

Hz)
Doublet 2H Ar-H [5]

4.07 (br d,

J=11.6 Hz)
Broad Doublet 2H Piperidine-H [5]

3.84 (d, J=6.4

Hz)
Doublet 2H -CH₂-OTs [5]

2.68 (br t, J=12.4

Hz)
Broad Triplet 2H Piperidine-H [5]

2.44 (s) Singlet 3H Ar-CH₃ [5]

1.88 (m) Multiplet 1H Piperidine-H [5]

1.63 (br d,

J=12.8 Hz)
Broad Doublet 2H Piperidine-H [5]

1.43 (s) Singlet 9H -C(CH₃)₃ [5]

1.13 (m) Multiplet 2H Piperidine-H [5]

Note: ¹³C NMR, FT-IR, and Mass Spectrometry data for this specific compound are not

consistently reported across publicly available sources. Researchers should obtain and verify

this data experimentally.

Experimental Protocols
Synthesis of N-Boc-4-(4-
toluenesulfonyloxymethyl)piperidine
This protocol describes a common method for the synthesis of the title compound from N-Boc-

4-piperidinemethanol.
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Experimental Workflow

Reaction Setup

Reagent Addition

Reaction and Workup

Purification

N-Boc-4-piperidinemethanol

Dissolve under Nitrogen at 0°C

Triethylamine Dichloromethane (DCM)

Slowly add to the reaction mixture

Cool to 0°C

p-Toluenesulfonyl chloride 4-Dimethylaminopyridine (DMAP)

Stir at 17°C for 2 hours

Quench with Water

Extract with DCM

Dry organic layers over Na₂SO₄

Concentrate under reduced pressure

Purify by column chromatography

N-Boc-4-(4-toluenesulfonyloxymethyl)piperidine

Click to download full resolution via product page
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Caption: Synthesis of the target compound.

Methodology:

Reaction Setup: Dissolve N-Boc-4-piperidinemethanol (1.0 eq) and triethylamine (1.2 eq) in

dichloromethane (DCM) under a nitrogen atmosphere and cool the solution to 0°C.

Reagent Addition: Slowly add p-toluenesulfonyl chloride (1.1 eq) and 4-

dimethylaminopyridine (DMAP) (0.2 eq) to the cooled solution.

Reaction: Allow the reaction mixture to warm to 17°C and stir for 2 hours.

Workup: Quench the reaction by adding water. Separate the aqueous layer and extract it

twice with DCM. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography to yield N-Boc-4-(4-
toluenesulfonyloxymethyl)piperidine as a white solid.[1]

Application in the Synthesis of Vandetanib
N-Boc-4-(4-toluenesulfonyloxymethyl)piperidine is a key intermediate in the synthesis of

Vandetanib, a tyrosine kinase inhibitor. The following protocol outlines its use in an alkylation

reaction.

Experimental Workflow
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Reactants

Reaction

Workup and Purification

N-Boc-4-(4-toluenesulfonyloxymethyl)piperidine

Combine reactants in MeCN

4-Anilinoquinazoline intermediate Cesium Carbonate (Cs₂CO₃) Acetonitrile (MeCN)

Reflux for 3 hours

Cool and filter

Concentrate the filtrate

Purify by chromatography

Boc-protected Vandetanib precursor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b067729#n-boc-4-4-
toluenesulfonyloxymethyl-piperidine-cas-number-166815-96-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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